Cas no 2229143-47-7 (1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile)
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
- EN300-1918126
- 2229143-47-7
-
- Inchi: 1S/C12H10BrNO2/c13-9-5-8(12(7-14)1-2-12)6-10-11(9)16-4-3-15-10/h5-6H,1-4H2
- InChI Key: AXZGUAZNEXWMHW-UHFFFAOYSA-N
- SMILES: BrC1C2=C(C=C(C=1)C1(C#N)CC1)OCCO2
Computed Properties
- Exact Mass: 278.98949g/mol
- Monoisotopic Mass: 278.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.2Ų
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1918126-0.05g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 0.05g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1918126-0.1g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 0.1g |
$1019.0 | 2023-09-17 | ||
| Enamine | EN300-1918126-0.25g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 0.25g |
$1065.0 | 2023-09-17 | ||
| Enamine | EN300-1918126-0.5g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 0.5g |
$1111.0 | 2023-09-17 | ||
| Enamine | EN300-1918126-1.0g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 1g |
$1157.0 | 2023-06-02 | ||
| Enamine | EN300-1918126-2.5g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 2.5g |
$2268.0 | 2023-09-17 | ||
| Enamine | EN300-1918126-5.0g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 5g |
$3355.0 | 2023-06-02 | ||
| Enamine | EN300-1918126-10.0g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 10g |
$4974.0 | 2023-06-02 | ||
| Enamine | EN300-1918126-1g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 1g |
$1157.0 | 2023-09-17 | ||
| Enamine | EN300-1918126-5g |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile |
2229143-47-7 | 5g |
$3355.0 | 2023-09-17 |
1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile
Comprehensive Overview of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile (CAS No. 2229143-47-7)
The compound 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile (CAS No. 2229143-47-7) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a benzodioxin moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in the development of novel central nervous system (CNS) agents and enzyme inhibitors.
In recent years, the demand for heterocyclic compounds like 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile has surged due to their versatility in medicinal chemistry. The presence of a bromo substituent at the 8-position of the benzodioxin ring enhances its reactivity, enabling further functionalization. This characteristic aligns with current trends in fragment-based drug design (FBDD), where small molecular fragments are used to build larger, more complex drug candidates. The carbonitrile group also offers a handle for additional chemical modifications, making it a versatile building block.
The synthesis of CAS No. 2229143-47-7 typically involves multi-step organic reactions, including cyclopropanation and aromatic substitution. Its purity and stability are critical for researchers, as impurities can significantly impact downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this compound. These methods ensure that the material meets the stringent requirements of pharmaceutical-grade intermediates.
One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile?" Preliminary studies suggest its utility in targeting G-protein-coupled receptors (GPCRs), which are implicated in numerous diseases. Additionally, its benzodioxin core is structurally similar to compounds used in neuroprotective therapies, sparking interest in its potential for treating neurodegenerative disorders like Alzheimer's and Parkinson's disease.
Another hot topic in the scientific community is the green synthesis of such compounds. Researchers are exploring eco-friendly methods to produce 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile with minimal environmental impact. This aligns with the growing emphasis on sustainable chemistry and the reduction of hazardous waste in industrial processes. Catalytic methods and microwave-assisted synthesis are among the innovative approaches being investigated.
From a commercial perspective, CAS No. 2229143-47-7 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the scale of production and the level of purity required. Researchers are advised to verify the certificate of analysis (CoA) before procurement to ensure consistency in experimental results.
In summary, 1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile represents a promising scaffold in modern chemistry. Its structural features and reactivity profile make it a valuable tool for drug discovery and material science. As research continues to uncover its full potential, this compound is likely to remain a focal point in the development of next-generation therapeutics and agrochemicals.
2229143-47-7 (1-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)cyclopropane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)